Cas no 2418649-13-3 (Methyl 3-amino-5-sulfanylbenzoate)

• Product Name: Methyl 3-amino-5-sulfanylbenzoate
• CAS No: 2418649-13-3
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• CID: 6030212
• PubChem ID: 165775744
• Update Time: 2025-09-22

Methyl 3-amino-5-sulfanylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2418649-13-3
• EN300-7544218
• methyl 3-amino-5-sulfanylbenzoate
• Methyl 3-amino-5-sulfanylbenzoate

• Inchi： 1S/C8H9NO2S/c1-11-8(10)5-2-6(9)4-7(12)3-5/h2-4,12H,9H2,1H3
• InChI Key： CQLCJLDAVCCZFE-UHFFFAOYSA-N
• SMILES： SC1C=C(C=C(C(=O)OC)C=1)N

Computed Properties

• Exact Mass: 183.03539970g/mol
• Monoisotopic Mass: 183.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.3Ų

Additional information on Methyl 3-amino-5-sulfanylbenzoate

Recent Advances in the Study of Methyl 3-amino-5-sulfanylbenzoate (CAS: 2418649-13-3) in Chemical Biology and Pharmaceutical Research

Methyl 3-amino-5-sulfanylbenzoate (CAS: 2418649-13-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfanyl and amino functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development. The compound's ability to interact with biological targets, such as enzymes and receptors, makes it a valuable candidate for further investigation.

One of the key areas of research involving Methyl 3-amino-5-sulfanylbenzoate is its role as a building block in the synthesis of more complex pharmaceutical agents. Recent publications have highlighted its utility in the development of novel inhibitors for enzymes involved in inflammatory and metabolic pathways. For instance, a 2023 study demonstrated its efficacy in modulating the activity of certain kinases, which are critical targets in cancer therapy. The study utilized advanced computational modeling and in vitro assays to elucidate the compound's binding affinity and mechanism of action.

Another significant advancement is the exploration of Methyl 3-amino-5-sulfanylbenzoate in the context of antimicrobial agents. Researchers have synthesized derivatives of this compound and evaluated their activity against a range of bacterial and fungal pathogens. Preliminary results indicate that certain derivatives exhibit potent antimicrobial properties, with minimal cytotoxicity to human cells. This finding opens up new avenues for the development of next-generation antibiotics, particularly in the face of rising antimicrobial resistance.

In addition to its therapeutic potential, Methyl 3-amino-5-sulfanylbenzoate has also been investigated for its chemical properties. Recent studies have focused on optimizing its synthesis to improve yield and purity, which are critical for large-scale pharmaceutical production. Green chemistry approaches, such as the use of eco-friendly solvents and catalysts, have been employed to enhance the sustainability of the synthesis process. These efforts align with the growing emphasis on environmentally responsible practices in the pharmaceutical industry.

Looking ahead, the research community anticipates further breakthroughs in the application of Methyl 3-amino-5-sulfanylbenzoate. Ongoing studies are exploring its potential in neurodegenerative diseases, where its ability to cross the blood-brain barrier and modulate neuronal activity is of particular interest. Additionally, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The compound's versatility and promising biological activities position it as a key player in the future of drug discovery.